Cas no 31867-91-1 (4(1H)-Quinazolinone, 6,7-dimethyl-)

4(1H)-Quinazolinone, 6,7-dimethyl- structure
31867-91-1 structure
Product name:4(1H)-Quinazolinone, 6,7-dimethyl-
CAS No:31867-91-1
MF:C10H10N2O
MW:174.1992
CID:1449477
PubChem ID:135972151

4(1H)-Quinazolinone, 6,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone, 6,7-dimethyl-
    • 31867-91-1
    • SCHEMBL22962863
    • 6,7-Dimethylquinazolin-4(3H)-one
    • SCHEMBL8807100
    • Inchi: InChI=1S/C10H10N2O/c1-6-3-8-9(4-7(6)2)11-5-12-10(8)13/h3-5H,1-2H3,(H,11,12,13)
    • InChI Key: NENKSOAVCJYFRU-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1C)N=CNC2=O

Computed Properties

  • Exact Mass: 174.0794
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46

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